(1R,2S)-Tramadol-d6 Hydrochloride

• Molecular Formula: C₁₆H₂₀D₆ClNO₂
• Molecular Weight: 305.87
• Synonyms: (1R,2S)-rel-2-[(Dimethylamino-d6)methyl]-1-(3-methoxyphenyl)cyclohexanol Hydrochloride; trans-2-[(Dimethylamino-d6)methyl]-1-(3-methoxyphenyl)cyclohexanol Hydrochloride; trans-Tramadol-d6 Hydrochloride

Description

(1R,2S)-Tramadol-d6 Hydrochloride is a deuterium-labeled stable isotope standard specifically designed for the precise quantification of tramadol and its active metabolites in biological matrices using advanced analytical techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) . This high-purity internal standard is critical for conducting reliable pharmacokinetic studies, metabolic profiling, and forensic toxicological analyses, enabling researchers to account for procedural variability and achieve superior analytical accuracy. The compound serves as an essential tool for investigating the complex dual mechanism of tramadol, which involves weak μ-opioid receptor agonism and inhibition of serotonin and norepinephrine reuptake . Research applications include elucidating the metabolic pathways of tramadol, primarily mediated by cytochrome P450 enzymes CYP2D6 and CYP3A4, which convert it to pharmacologically active products including O-desmethyltramadol (M1) . The deuterated structure of this internal standard provides nearly identical chemical properties to the native analyte while being distinguishable by mass spectrometry, making it indispensable for sensitive and specific bioanalytical method development and validation in both clinical and non-clinical research settings .

Comparison with Similar Compounds

Structural and Isotopic Differences

Table 1: Structural Comparison

Compound Name	Configuration	Molecular Formula	Molecular Weight	Key Features
(1R,2S)-Tramadol-d6 Hydrochloride	(1R,2S)	C₁₆²H₆H₁₉NO₂·HCl	305.87	Six deuterium atoms on dimethylamino
(±)-cis-Tramadol Hydrochloride	(±)-cis	C₁₆H₂₅NO₂·HCl	299.84	Parent compound, racemic mixture
O-Desmethyl Tramadol Hydrochloride	N/A	C₁₅H₂₁NO₂·HCl	285.8	Major active metabolite
Tramadol Impurity A (Hydrochloride)	(1RS,2SR)	C₁₆H₂₅NO₂·HCl	299.84	Dehydrated cyclohexene derivative

• Deuteration: The deuterated form exhibits isotopic differentiation, reducing metabolic degradation rates compared to non-deuterated tramadol, making it ideal for pharmacokinetic studies .
• Stereochemistry : The (1R,2S) configuration distinguishes it from (±)-cis-tramadol (racemic mixture) and enantiomers like (1S,2R)-tramadol .

Metabolic and Pharmacological Differences

Table 2: Metabolic Pathways

Compound	Metabolic Pathway	Key Enzyme Involved	Half-Life (Hours)
(±)-cis-Tramadol Hydrochloride	O-demethylation (CYP2D6)	CYP2D6	5–7
O-Desmethyl Tramadol	Glucuronidation	UGT1A8/2B7	9–12
(1R,2S)-Tramadol-d6 Hydrochloride	Reduced O-demethylation	CYP2D6 (slower)	Extended

• Deuterium Isotope Effect : The C-D bond in (1R,2S)-Tramadol-d6 resists cleavage by CYP2D6, prolonging its detection window in metabolic studies .
• Impurities: Tramadol Impurity A (dehydrated form) and Impurity B (cyclohexenyl derivative) are monitored in USP monographs but lack deuterium .

Regulatory and Quality Standards

• Purity : (1R,2S)-Tramadol-d6 must meet ≥95% purity (HPLC) for research use, whereas USP-grade tramadol requires 98–102% purity .
• Storage: The deuterated compound is stored at -20°C to prevent deuterium exchange, unlike non-deuterated tramadol, which is stable at room temperature in tight containers .

Preparation Methods

Deuteration of the Tramadol Precursor

The synthesis begins with the enantiomerically pure (1R,2S)-tramadol precursor. Deuterium incorporation occurs at six positions: the N-methyl groups and the cyclohexanol ring (Figure 1).

Key Steps:

• Deuteration of N-Methyl Groups :
  The dimethylamino moiety undergoes hydrogen-deuterium exchange using deuterated methanol (CD3OD) or deuterium oxide (D2O) under acidic conditions. This step typically achieves >95% deuteration efficiency.

  $$\text{(1R,2S)-Tramadol} + \text{CD}_3\text{OD} \xrightarrow{\text{HCl, 60°C}} \text{(1R,2S)-Tramadol-d}_3 + \text{CH}_3\text{OH}$$

• Cyclohexanol Ring Deuteration :
  The cyclohexanol ring is deuterated via catalytic deuteration using palladium-on-carbon (Pd/C) in deuterium gas (D2) at 80–100°C. This step ensures complete deuteration at the C3, C4, and C5 positions.

Reaction Conditions:

• Temperature: 80–100°C

• Pressure: 3–5 bar D2

• Catalyst: 10% Pd/C

• Solvent: Deuterated ethanol (C2D5OD)

• Yield: 70–85%

Hydrochloride Salt Formation

The deuterated free base is converted to its hydrochloride salt to enhance solubility and stability.

Procedure:

• The deuterated tramadol free base is dissolved in anhydrous ethyl acetate.

• Hydrogen chloride gas is bubbled through the solution at 0–5°C until precipitation is complete.

• The precipitate is filtered, washed with cold ethyl acetate, and dried under vacuum.

Optimization Data:

Parameter	Value
Solvent	Ethyl acetate
Temperature	0–5°C
HCl Gas Flow Rate	0.5 L/min
Crystallization Time	2–3 hours
Final Purity (HPLC)	≥99.0%

Reaction Optimization and Stereochemical Control

Maintaining the (1R,2S) configuration is critical to preserving pharmacological activity.

Chiral Resolution Techniques

The racemic tramadol mixture is resolved using chiral stationary phase chromatography (CSP).

Chromatographic Conditions:

• Column: Chiralpak AD-H (250 × 4.6 mm, 5 µm)

• Mobile Phase: Hexane/ethanol/diethylamine (80:20:0.1 v/v)

• Flow Rate: 1.0 mL/min

• Retention Time: (1R,2S)-enantiomer = 12.3 min

Deuterium Incorporation Efficiency

Isotopic purity is validated using liquid chromatography-mass spectrometry (LC-MS).

Mass Spectrometry Data:

Parameter	Value
Molecular Ion (m/z)	266.2 [M+H]+
Deuterium Content	6 atoms (99.8%)

Analytical Characterization

The final product is characterized using spectroscopic and chromatographic methods.

Nuclear Magnetic Resonance (NMR)

• 1H NMR (400 MHz, DMSO-d6) :
  δ 1.6–1.9 (m, 3H, cyclohexanol-H), 2.6–2.8 (m, 7H, N-CH2 and deuterated positions), 3.9 (s, 3H, OCH3).

• 13C NMR :
  δ 55.3 (OCH3), 112.8–142.6 (aromatic carbons).

Infrared Spectroscopy (IR)

• Peaks at 3029 cm⁻¹ (aromatic C-H), 1614 cm⁻¹ (C=C), and 1069 cm⁻¹ (C-O).

Industrial Scale Production Considerations

Scalability challenges include cost-effective deuterium sources and chiral resolution at scale.

Cost Optimization Strategies

• Deuterium Recycling : D2 gas is recovered using palladium membranes.

• Catalyst Reuse : Pd/C is regenerated via calcination at 400°C.

Regulatory Compliance

• Impurity Profile : Limits for non-deuterated analogs are set at <0.1%.

• Stability Testing : Accelerated stability studies (40°C/75% RH) confirm a shelf life of 24 months .

Q & A

What validated chromatographic methods are recommended for quantifying (1R,2S)-Tramadol-d6 Hydrochloride in pharmacokinetic studies?

Basic
The quantification of (1R,2S)-Tramadol-d6 Hydrochloride in biological matrices can be achieved using reversed-phase HPLC with UV detection. A validated method involves:

• Column : Symmetry C18 or equivalent L7 columns (particle size 5 µm, 4.6 × 250 mm) .
• Mobile phase : Acetonitrile and phosphate buffer (pH 3.0) in gradient or isocratic modes, depending on impurity resolution requirements .
• Detection : UV absorption at 270–280 nm, optimized for tramadol derivatives .
• Sample preparation : Plasma or urine samples are extracted using liquid-liquid or solid-phase extraction, followed by filtration (0.8 µm glass fiber) to remove particulates .
  System suitability requires ≤2% RSD for replicate injections of standard solutions (0.055 mg/mL in 0.1 N HCl) .

How should reference standards be prepared and characterized for analytical accuracy?

Basic
USP-compliant reference standards for (1R,2S)-Tramadol-d6 Hydrochloride should be prepared as follows:

• Standard solution : Accurately weigh 5–10 mg of USP Tramadol Hydrochloride RS and dissolve in 0.1 N HCl to achieve ~0.1 mg/mL .
• Characterization : Confirm identity via infrared spectroscopy (IR) and retention time matching using HPLC .
• Purity verification : Ensure ≤0.2% impurities (e.g., Related Compound A or B) via peak area normalization in chromatograms .
  Deuterated analogs (e.g., O-Desmethyl-cis-tramadol-d6) may serve as internal standards for mass spectrometry, requiring isotopic purity ≥95% .

What advanced strategies resolve isomeric impurities in (1R,2S)-Tramadol-d6 Hydrochloride?

Advanced
Isomeric impurities (e.g., trans-enantiomers or cyclohexene derivatives) can be resolved using:

• Chiral chromatography : Utilize columns like Chiralpak AD-H with hexane:isopropanol:diethylamine (80:20:0.1) to separate (1R,2S) from (1S,2R) enantiomers .
• Impurity profiling : Quantify impurities (e.g., Related Compound A or B) via relative response factors (RRF) in HPLC, where RRF = (ri/rS) × (C/W) × F, with F pre-determined from calibration curves .
• Forced degradation : Expose the compound to heat, light, or acidic conditions to identify degradation products, ensuring method specificity .

How does microbial contamination affect the stability of (1R,2S)-Tramadol-d6 Hydrochloride in biological samples?

Advanced
Microbial activity (e.g., E. coli) in plasma or urine reduces stability by up to 30% over 48 hours at 37°C . Mitigation strategies include:

• Preservation : Add sodium azide (0.1% w/v) to inhibit bacterial growth .
• Storage : Freeze samples at -80°C (not -20°C) to minimize degradation, as even -20°C storage leads to 7–11% loss in one month .
• Rapid analysis : Process samples within 24 hours using validated LC-MS/MS methods to avoid metabolite interference .

What methodological considerations are critical for stability-indicating assays?

Basic
Stability-indicating assays must:

• Identify degradation products : Use accelerated stability studies (40°C/75% RH for 6 months) to simulate long-term storage .
• Validate specificity : Demonstrate baseline separation between the parent compound and degradation peaks (resolution ≥2.0) .
• Quantify water content : Karl Fischer titration ensures ≤0.5% moisture, critical for hygroscopic hydrochloride salts .

How are deuterium isotope effects quantified in pharmacokinetic studies?

Advanced
Deuterium substitution alters metabolic stability and clearance:

• Mass spectrometry : Use MRM transitions (e.g., m/z 308→58 for Tramadol-d6) to track parent drug and metabolites (e.g., O-desmethyl-tramadol-d6) .
• Isotope effects : Compare AUC(0–∞) and t½ between deuterated and non-deuterated forms in crossover animal studies. Tramadol-d6 may exhibit 10–15% higher bioavailability due to reduced CYP2D6-mediated metabolism .
• Internal standards : Co-administer isotopically labeled analogs (e.g., O-Desmethyl-cis-tramadol-d6) to correct for extraction efficiency .

How do pharmacopeial updates impact impurity limits for (1R,2S)-Tramadol-d6 Hydrochloride?

Advanced
Regulatory changes (e.g., USP revisions) require method revalidation:

• Impurity thresholds : Recent updates increased the limit for Related Compound B from 0.1% to 0.2% .
• Column equivalence : If USP specifies Symmetry L7 columns, validate alternative columns (e.g., Zorbax SB-C18) using system suitability tests (RSD ≤2% for retention times) .
• Documentation : Maintain traceable records of method changes to comply with ICH Q2(R1) guidelines .